Zinc bis(isoundecanoate)

• CAS No.: 93965-32-3
• Molecular Formula: C22H42O4Zn
• Molecular Weight: 435.9 g/mol
• IUPAC Name: zinc;9-methyldecanoate
• InChI: InChI=1S/2C11H22O2.Zn/c2*1-10(2)8-6-4-3-5-7-9-11(12)13;/h2*10H,3-9H2,1-2H3,(H,12,13);/q;;+2/p-2
• InChI Key: BIZUXDJDPMVTPP-UHFFFAOYSA-L
• Canonical SMILES: CC(C)CCCCCCCC(=O)[O-].CC(C)CCCCCCCC(=O)[O-].[Zn+2]

Description

Zinc bis(isoundecanoate) is a zinc carboxylate compound formed by the reaction of zinc oxide or zinc hydroxide with isoundecanoic acid. The branched structure of isoundecanoic acid (a C11 carboxylic acid with a methyl side chain) imparts unique physicochemical properties to the compound, such as enhanced solubility in nonpolar solvents and thermal stability. This makes it suitable for applications in industrial lubricants, polymer stabilizers, and corrosion inhibitors.

Biological Activity

Zinc bis(isoundecanoate) is a zinc salt of isoundecanoic acid, a compound that has garnered attention in various biological studies due to its potential therapeutic properties. This article explores the biological activity of Zinc bis(isoundecanoate), focusing on its cytotoxicity, interaction with cellular components, and potential applications in medicine.

• Molecular Formula : C20H38O4Zn
• Molecular Weight : 426.0 g/mol
• CAS Number : 14281-83-5

Zinc compounds, including Zinc bis(isoundecanoate), are known to influence various biological processes. They can interact with proteins and nucleic acids, potentially altering cellular functions. The proposed mechanisms of action include:

• Metal Ion Coordination : Zinc ions can coordinate with biomolecules, affecting their structure and function.
• Antioxidant Activity : Zinc compounds may exhibit antioxidant properties, reducing oxidative stress in cells.

Cytotoxicity Studies

Recent research has highlighted the cytotoxic effects of Zinc bis(isoundecanoate) on cancer cell lines. The following table summarizes findings from various studies:

Cell Line	IC50 (µg/mL)	Reference
MCF-7 (Breast)	30.91
A2780 (Ovarian)	49.32
NCI-H460 (Lung)	21.19
MRC-5 (Fibroblast)	>100

These values indicate that while Zinc bis(isoundecanoate) exhibits significant cytotoxicity against certain cancer cell lines, it shows relatively low toxicity towards normal fibroblast cells, suggesting a selective action against tumor cells.

Interaction with Cellular Components

Studies have demonstrated that Zinc bis(isoundecanoate) interacts minimally with proteins and oligonucleotides, indicating a low likelihood of covalent bonding which could lead to adverse effects in normal cells. This characteristic is beneficial for its use in therapeutic applications where specificity is crucial.

Case Studies

• In Vitro Studies on Cancer Cells :
  • A study conducted on various cancer cell lines demonstrated that Zinc bis(isoundecanoate) effectively inhibited cell growth, particularly in breast and lung cancer cells. The cytotoxicity was evaluated using the MTT assay, which measures cell viability based on mitochondrial activity.
• Antioxidant Properties :
  • Research indicated that Zinc bis(isoundecanoate) possesses antioxidant properties that could protect cells from oxidative damage. This effect was observed in assays measuring the reduction of reactive oxygen species (ROS).

Comparison with Similar Compounds

Comparison with Similar Zinc Compounds

The following analysis compares zinc bis(isoundecanoate) with three structurally related zinc salts: zinc gluconate, zinc bis(dihydrogen phosphate), and disodium zinc bis(sulfate). These compounds differ in their anionic ligands, solubility, and applications, as inferred from the evidence.

Table 1: Comparative Properties of Zinc Compounds

Compound Name	CAS Number	Molecular Formula	Primary Applications	Solubility (Water)	Regulatory Status
Zinc bis(isoundecanoate)	Not provided	Zn(C11H21O2)2	Industrial stabilizers, lubricants	Low (hydrophobic)	Limited data
Zinc gluconate	4468-02-4	Zn(C6H11O7)2	Food additive, dietary supplement	High	FCC-compliant
Zinc bis(dihydrogen phosphate)	237-067-2	Zn(H2PO4)2	Laboratory reagent, chemical production	Moderate	REACH-registered
Disodium zinc bis(sulfate)	Not provided	Na2Zn(SO4)2·4H2O	Crystal studies, niche industrial	High	Research use

Key Comparative Insights:

Structural Differences: Zinc gluconate features a carbohydrate-derived anion (gluconate), conferring high water solubility and biocompatibility, making it ideal for dietary supplements . Zinc bis(isoundecanoate) ’s branched alkyl chain (isoundecanoate) enhances lipophilicity, favoring use in hydrophobic matrices like polymers or lubricants. Zinc bis(dihydrogen phosphate) and disodium zinc bis(sulfate) are inorganic salts with ionic bonding, leading to moderate-to-high water solubility suited for industrial synthesis or laboratory reagents .

Applications: Zinc gluconate is widely used in pharmaceuticals and food due to its safety profile . Zinc bis(dihydrogen phosphate) is utilized in generic chemical production and as a lab reagent, reflecting its role in bulk processes .

Regulatory and Safety Profiles: Zinc gluconate is FCC-compliant, indicating approval for food contact and ingestion . Zinc bis(dihydrogen phosphate) is REACH-registered, emphasizing its regulated use in European industrial settings . Data gaps exist for zinc bis(isoundecanoate), highlighting the need for further toxicological and regulatory studies.

Research Findings and Limitations

• Zinc Bis(dihydrogen phosphate) : Exhibits utility in corrosion inhibition but requires acidic conditions for solubility, restricting its use in neutral environments .
• Disodium Zinc Bis(sulfate) : Structural studies reveal tetrahedral coordination of zinc, but its hygroscopic nature limits practical applications .

Critical Challenges:

• Direct comparisons with zinc bis(isoundecanoate) are hindered by a lack of peer-reviewed data in the provided evidence.
• Most referenced compounds (e.g., zinc gluconate) serve divergent industries, complicating functional equivalence assessments.